Cas no 851864-10-3 (2-(benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole)

• Product name: 2-(benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851864-10-3
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 6530020

2-(benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole
• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(3-nitrophenyl)methanone
• Methanone, [4,5-dihydro-2-[(phenylmethyl)thio]-1H-imidazol-1-yl](3-nitrophenyl)-

• Inchi： 1S/C17H15N3O3S/c21-16(14-7-4-8-15(11-14)20(22)23)19-10-9-18-17(19)24-12-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2
• InChI Key： CFLWTQAVJOMIRD-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC=C2)=NCC1)(C1=CC=CC([N+]([O-])=O)=C1)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 517.4±60.0 °C(Predicted)
• pka: 0.90±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole

2-(Benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole: A Comprehensive Overview

The compound CAS No. 851864-10-3, also known as 2-(benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds with two nitrogen atoms. The presence of functional groups such as the benzylsulfanyl group and the 3-nitrobenzoyl group adds unique properties to this molecule, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and material science. The benzylsulfanyl group, characterized by its sulfur atom bonded to a benzyl moiety, contributes to the molecule's stability and reactivity. This group is known to exhibit antioxidant properties, which could be beneficial in pharmaceutical applications. On the other hand, the 3-nitrobenzoyl group introduces electron-withdrawing effects, enhancing the molecule's ability to participate in various chemical reactions. These properties make CAS No. 851864-10-3 a versatile compound with potential applications in areas such as catalysis, sensors, and drug development.

The synthesis of 2-(benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole involves a multi-step process that combines organic synthesis techniques. Researchers have explored various methods to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the imidazole ring system. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cyclization and cross-coupling reactions.

In terms of pharmacological activity, this compound has shown promising results in preliminary studies. Its ability to modulate enzyme activity and interact with biological targets makes it a candidate for drug development programs targeting diseases such as cancer and neurodegenerative disorders. For example, studies have demonstrated that derivatives of this compound can inhibit certain kinases involved in cellular signaling pathways. These findings underscore the potential of CAS No. 851864-10-3 as a lead compound for therapeutic interventions.

Beyond its pharmacological applications, this compound has also been investigated for its role in material science. The unique electronic properties imparted by its functional groups make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and stability under various conditions.

In conclusion, CAS No. 851864-10-3, or 2-(benzylsulfanyl)-1-(3-nitrobenzoyl)-4,5-dihydro-1H-imidazole, represents a valuable addition to the library of advanced organic compounds. Its diverse functional groups and versatile properties position it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is expected to contribute significantly to advancements in medicine, materials science, and beyond.